3-acetyl-N'-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N'-methyl-4,5-dihydro-1,2-oxazole-5-carbohydrazide

• IUPAC Name: 3-acetyl-N'-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N'-methyl-4,5-dihydro-1,2-oxazole-5-carbohydrazide
• InChI: InChI=1S/C13H12ClF3N4O3/c1-6(22)9-4-10(24-20-9)12(23)19-21(2)11-8(14)3-7(5-18-11)13(15,16)17/h3,5,10H,4H2,1-2H3,(H,19,23)
• InChI Key: ARYPMIXWEPZSMT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=NOC(C1)C(=O)NN(C)C2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C13H12ClF3N4O3
• Molecular Weight: 364.71 g/mol

Description

The compound contains several functional groups including an acetyl group, a trifluoromethyl group, a pyridine ring, a methyl group, a dihydro-oxazole ring, and a carbohydrazide group. These groups could potentially contribute to the compound’s reactivity and properties.

Molecular Structure Analysis

The compound’s structure includes a pyridine ring, which is a six-membered ring with one nitrogen atom, and an oxazole ring, which is a five-membered ring with one oxygen and one nitrogen atom. The trifluoromethyl group is a strong electron-withdrawing group, which could affect the compound’s reactivity.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the electron-withdrawing trifluoromethyl group and the electron-donating methyl group. The pyridine ring might undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its structure. The presence of the trifluoromethyl group could increase the compound’s lipophilicity, which might affect its solubility and stability.

Scientific Research Applications

Synthesis and Characterization

• A study by Soares and Dias (2020) involved the synthesis of N′-acetyl-3-methyl-1,6-diphenyl-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide from phenyl acetates, including derivatives similar to the compound , and characterized it using spectroscopic methods (Soares & Dias, 2020).

Synthesis of Complexes and Derivatives

• Castiñeiras et al. (2018) described the synthesis of a complex involving pyridin-2-yl-based derivatives, similar to the compound of interest, and analyzed its molecular and supramolecular structures (Castiñeiras, García-Santos, & Saa, 2018).
• Al-Ghamdi (2019) synthesized various heterocyclic compounds based on a phenylpyrazole-4-carbohydrazide derivative, which is structurally related to the compound . The synthesized compounds were evaluated for antimicrobial activities (Al-Ghamdi, 2019).

Antioxidant Activity

• Tumosienė et al. (2019) synthesized derivatives of 1-(5-chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carbohydrazide, with structural similarities to the compound , and screened them for antioxidant activity. Some compounds exhibited potent antioxidant properties (Tumosienė, Kantminienė, Jonuškienė, Peleckis, Belyakov, & Mickevičius, 2019).

Hybrid Molecules and Microwave Conditions

• Yılmaz (2018) worked on synthesizing hybrid molecules containing thiophene, triazole, and coumarin rings under microwave conditions, using derivatives structurally related to the compound of interest (Yılmaz, 2018).

Molecular Docking and Screening

• Flefel et al. (2018) synthesized pyridine and fused pyridine derivatives, starting from a compound similar to the one , and subjected them to molecular docking screenings and antimicrobial and antioxidant activity assessments (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).

Future Directions

The potential applications of this compound would depend on its properties and reactivity. Compounds with similar structures are often studied for their potential uses in medicinal chemistry, materials science, and other fields.